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Compound of Interest

Compound Name: 4-Ethoxy-2-methoxybenzaldehyde

CAS No.: 42924-32-3

Cat. No.: B3136960

Get Quote

Abstract & Core Utility
4-Ethoxy-2-methoxybenzaldehyde is a versatile 2,4-dialkoxybenzaldehyde scaffold used

extensively in the synthesis of bioactive small molecules.[1][2] Unlike its more common isomer,

Ethyl Vanillin (3-ethoxy-4-hydroxybenzaldehyde), this compound features a fully alkylated

phenolic system with a specific 2,4-substitution pattern.[1][2] This electronic configuration

renders the aldehyde carbonyl highly reactive toward condensation reactions while the

aromatic ring remains electron-rich, making it an ideal precursor for chalcones, stilbenes, and

heterocyclic pharmacophores.[2]

Key Applications:

Tubulin Polymerization Inhibitors: Synthesis of combretastatin analogs.[2]

Anti-Inflammatory Agents: Construction of chalcone-based Michael acceptors.[1][2]

TRP Channel Modulators: Development of sensory-active ligands.[1][2]
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Fluorescent Probes: Building block for push-pull fluorophores due to strong electron-

donating alkoxy groups.[1][2]

Chemical Profile & Mechanistic Insight[2][3][4]
Structural Significance
The 2-methoxy group provides critical steric bulk near the aldehyde functionality, often

restricting rotation in downstream intermediates (e.g., stilbenes), which can lock bioactive

conformations.[2] The 4-ethoxy group enhances lipophilicity (LogP) compared to a dimethoxy

analog, improving blood-brain barrier (BBB) penetration and cellular uptake without significantly

altering electronic properties.[2]

Property Value Relevance in MedChem

CAS Number 42924-32-3
Unique identifier for sourcing.

[1][2][3]

Molecular Weight 180.20 g/mol

Low MW allows for fragment-

based drug design (FBDD).[1]

[2]

LogP (Predicted) ~2.1

Ideal range for oral

bioavailability (Lipinski's Rule

of 5).[2]

Electronic Effect Strong EDG (+M effect)

Deactivates ring to nucleophilic

attack; Activates carbonyl for

condensation.[2]

Application 1: Synthesis of Bioactive Chalcones
(Claisen-Schmidt)[1][2]
Context: Chalcones derived from 4-ethoxy-2-methoxybenzaldehyde exhibit potent anti-

proliferative activity against MCF-7 and A549 cancer cell lines.[1][2] The

-unsaturated ketone acts as a "warhead," forming covalent bonds with cysteine residues in
target proteins (e.g., kinases or tubulin).[2]
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Experimental Protocol: Base-Catalyzed Condensation
Reaction Overview:

[1][2]

Materials:

4-Ethoxy-2-methoxybenzaldehyde (1.0 eq)[1][2]

4'-Methoxyacetophenone (1.0 eq) (or substituted acetophenone of choice)[1][2]

Ethanol (Absolute)[2]

Sodium Hydroxide (40% aq.[2][4] solution)

HCl (10%)[2][5]

Step-by-Step Procedure:

Solubilization: In a 50 mL round-bottom flask, dissolve 5.5 mmol (1.0 g) of 4-ethoxy-2-
methoxybenzaldehyde and 5.5 mmol of the acetophenone derivative in 15 mL of ethanol.

Catalysis: Place the flask in an ice bath (0–5 °C). Add 2 mL of 40% NaOH dropwise over 5

minutes with vigorous stirring. Note: Slow addition prevents polymerization side reactions.[1]

Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 4–6 hours.

Monitor by TLC (Hexane:EtOAc 3:1).[2] The product usually appears as a bright yellow spot.

[2]

Quenching: Pour the reaction mixture into 100 mL of crushed ice/water containing 5 mL of

10% HCl. The chalcone will precipitate immediately.[2]

Purification: Filter the yellow solid and wash with cold water (3 x 20 mL) to remove salts.

Recrystallize from hot ethanol to yield needle-like crystals.[1][2]

Expected Yield: 85–92% Validation:
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H NMR will show characteristic doublet doublets for the vinylic protons (

Hz), confirming the trans (

) geometry.[2]

Application 2: Synthesis of 2-Pyrazolines
(Heterocycle Construction)
Context: Chalcones are often metabolically unstable. Cyclization with hydrazine derivatives

yields pyrazolines, which are rigid scaffolds found in MAO-B inhibitors and anti-depressants.[2]

Experimental Protocol: Cyclization
Reaction Overview:

[2]

Step-by-Step Procedure:

Setup: Dissolve 2.0 mmol of the chalcone (prepared in Section 3) in 10 mL of Glacial Acetic

Acid.

Reagent Addition: Add Hydrazine Hydrate (10.0 mmol, 5 eq) carefully.

Reflux: Heat the mixture to reflux (118 °C) for 8 hours.

Workup: Pour the cooled mixture into ice water. Neutralize with NaHCO

until pH 7. Extract with Ethyl Acetate (3 x 20 mL).

Purification: Dry organic layer over MgSO

and concentrate. Purify via column chromatography (SiO

, Hexane/EtOAc gradient).

Visualizing the Pharmacophore Workflow
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The following diagram illustrates the divergent synthesis pathways starting from 4-Ethoxy-2-
methoxybenzaldehyde.

Figure 1: Divergent synthesis pathways for 4-Ethoxy-2-methoxybenzaldehyde.
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Figure 1: Divergent synthesis pathways transforming the aldehyde into three distinct

pharmacophore classes.[1][2]
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3136960/docs?utm_src=pdf-body#application-note-strategic-utilization-of-4-ethoxy-2-methoxybenzaldehyde-in-medicinal-chemistry
https://www.benchchem.com/product/b3136960/docs?utm_src=pdf-body#application-note-strategic-utilization-of-4-ethoxy-2-methoxybenzaldehyde-in-medicinal-chemistry
https://www.benchchem.com/product/b3136960/docs?utm_src=pdf-body-img#application-note-strategic-utilization-of-4-ethoxy-2-methoxybenzaldehyde-in-medicinal-chemistry
https://www.bldpharm.com/products/22042-72-4.html
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3136960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Corrective Action

Low Yield in Chalcone

Synthesis

Cannizzaro Reaction (Side

reaction)

The 2-methoxy group is

electron-donating, reducing

electrophilicity.[1][2] Increase

reaction time or switch to

Ba(OH)

as a milder catalyst.

Oily Product (No

Crystallization)
Impurities/Isomers

The 4-ethoxy chain adds

flexibility.[2] Use a seed crystal

or switch solvent to

EtOH:Water (9:1) to force

precipitation.[2]

Incomplete Cyclization

(Pyrazoline)
Steric Hindrance

The 2-methoxy group sterically

hinders nucleophilic attack at

the

-carbon.[1][2] Use microwave

irradiation (120 °C, 10 min) to

drive the reaction.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.bldpharm.com/products/22042-72-4.html
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.bldpharm.com/products/22042-72-4.html
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9350766/
https://www.benchchem.com/product/b3136960/docs?utm_src=pdf-body#application-note-strategic-utilization-of-4-ethoxy-2-methoxybenzaldehyde-in-medicinal-chemistry
https://www.bldpharm.com/products/22042-72-4.html
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.evitachem.com/product/evt-3273729
https://www.bldpharm.com/products/42924-32-3.html
https://www.bldpharm.com/products/673-22-3.html
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.sigmaaldrich.com/BG/en/product/sial/252751
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-2-methoxybenzaldehyde
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.benchchem.com/product/b3136960?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3136960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 22042-72-4|2-(2-Hydroxyethoxy)benzaldehyde|BLD Pharm [bldpharm.com]

2. researchgate.net [researchgate.net]

3. Buy (S)-2-Amino-2-methylbutanoic acid hydrochloride (EVT-3273729) | 43177-22-6
[evitachem.com]

4. pubs.acs.org [pubs.acs.org]

5. Bot Verification [rasayanjournal.co.in]

6. 42924-32-3|4-Ethoxy-2-methoxybenzaldehyde|BLD Pharm [bldpharm.com]

7. 673-22-3|2-Hydroxy-4-methoxybenzaldehyde|BLD Pharm [bldpharm.com]

8. 3-Ethoxy-4-methoxybenzaldehyde 99 1131-52-8 [sigmaaldrich.com]

To cite this document: BenchChem. [Application Note: Strategic Utilization of 4-Ethoxy-2-
methoxybenzaldehyde in Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3136960/docs#application-note-strategic-
utilization-of-4-ethoxy-2-methoxybenzaldehyde-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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